4-Cyclopropoxy-2-ethylbenzenesulfonamide

• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-ethylbenzenesulfonamide
• InChI: InChI=1S/C11H15NO3S/c1-2-8-7-10(15-9-3-4-9)5-6-11(8)16(12,13)14/h5-7,9H,2-4H2,1H3,(H2,12,13,14)
• InChI Key: XBVKTYVSSNVMCX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)OC2CC2)S(=O)(=O)N

Description

4-Cyclopropoxy-2-ethylbenzenesulfonamide is a benzenesulfonamide derivative characterized by a cyclopropoxy group at the 4-position and an ethyl group at the 2-position of the aromatic ring. The sulfonamide (-SO₂NH₂) functional group is a critical pharmacophore in medicinal chemistry, often associated with enzyme inhibition (e.g., carbonic anhydrase, cyclooxygenase) and antimicrobial activity. The ethyl group at position 2 contributes to lipophilicity and spatial orientation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-ethylbenzenesulfonamide can be achieved through various methods. One common approach involves the oxidative coupling of thiols and amines, which is a highly efficient and environmentally friendly method . This method does not require additional pre-functionalization and de-functionalization steps, thereby streamlining the synthetic route and reducing waste generation .

Industrial Production Methods

In industrial settings, the preparation of sulfonamides, including 4-Cyclopropoxy-2-ethylbenzenesulfonamide, often involves the use of sulfonyl chlorides and amines . The reaction is typically carried out under mild conditions, using reagents such as N-chlorosuccinimide (NCS) and tetrabutylammonium chloride .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-ethylbenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by reagents such as hydrogen peroxide (H2O2) and sulfuryl chloride (SOCl2).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This compound can participate in nucleophilic substitution reactions, where the sulfonamide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: H2O2 and SOCl2 are commonly used.

Reduction: LiAlH4 and NaBH4 are typical reducing agents.

Substitution: Various nucleophiles can be used, depending on the desired product.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions typically yield sulfonyl chlorides, while reduction reactions produce amines .

Scientific Research Applications

4-Cyclopropoxy-2-ethylbenzenesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Industry: It is used in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-ethylbenzenesulfonamide involves its interaction with specific molecular targets. Sulfonamides typically inhibit the enzyme dihydropteroate synthase, which is crucial for the synthesis of folic acid in bacteria . This inhibition leads to the disruption of bacterial cell growth and replication .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structural analogs of 4-Cyclopropoxy-2-ethylbenzenesulfonamide, emphasizing substituent effects on physicochemical properties and crystallographic parameters. Key compounds include 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide (hereafter referred to as Compound A) from and other sulfonamide derivatives.

Table 1: Structural and Physicochemical Comparison

Property	4-Cyclopropoxy-2-ethylbenzenesulfonamide	Compound A
Molecular Formula	C₁₁H₁₅NO₃S	C₁₅H₁₅ClN₂O₃S
Molecular Weight (g/mol)	241.3 (calculated)	338.80
Substituents	4-Cyclopropoxy, 2-ethyl	4-Aminoethyl-Schiff base (5-Cl, 2-OH)
Melting Point	Not reported	497 K
Crystal System	Not reported	Monoclinic (C2/c)
Unit Cell Volume (ų)	-	3079.9
Hydrogen Bonding	Sulfonamide NH₂	Sulfonamide NH₂, Schiff base N-H

Key Observations:

Substituent Effects on Molecular Weight and Reactivity :

• Compound A’s molecular weight (338.80 g/mol) is significantly higher due to the chloro-hydroxybenzylidene Schiff base moiety, which adds 97.5 g/mol compared to the cyclopropoxy-ethyl substituents in the target compound. This difference impacts solubility and diffusion properties .
• The electron-withdrawing chlorine in Compound A may enhance sulfonamide acidity, whereas the cyclopropoxy group in the target compound could donate electron density, modulating its reactivity.

Crystallographic Behavior: Compound A crystallizes in a monoclinic system (space group C2/c) with a large unit cell volume (3079.9 ų), likely due to the extended Schiff base substituent facilitating dense packing via hydrogen bonds (N-H⋯O and O-H⋯S) . In contrast, the smaller cyclopropoxy and ethyl groups in the target compound might favor a less complex crystal lattice, though experimental data are lacking.

Thermal Stability :

• Compound A exhibits a high melting point (497 K), attributed to strong intermolecular interactions. The target compound’s thermal behavior remains uncharacterized but could differ due to reduced polar functionality.

Biological Implications :

• Schiff base derivatives like Compound A often exhibit antimicrobial or anticancer activity due to metal-chelating properties. The target compound’s cyclopropoxy group, however, may confer distinct bioactivity by interacting with hydrophobic enzyme pockets.

Research Findings and Limitations

• Evidence Gaps : Direct experimental data for 4-Cyclopropoxy-2-ethylbenzenesulfonamide (e.g., crystallography, bioactivity) are absent in the provided evidence. Comparative insights are inferred from structural analogs like Compound A.
• Methodological Notes: The refinement protocols for Compound A (e.g., SADABS absorption correction, ω-scans) highlight the precision required in crystallographic studies, which should be replicated for the target compound .